![molecular formula C16H22N2O4 B4413984 ethyl [1-(3-methoxybenzyl)-3-oxo-2-piperazinyl]acetate](/img/structure/B4413984.png)
ethyl [1-(3-methoxybenzyl)-3-oxo-2-piperazinyl]acetate
Overview
Description
Ethyl [1-(3-methoxybenzyl)-3-oxo-2-piperazinyl]acetate, also known as EMOA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMOA is a piperazine derivative that has been synthesized using various methods.
Mechanism of Action
The exact mechanism of action of ethyl [1-(3-methoxybenzyl)-3-oxo-2-piperazinyl]acetate is not fully understood. However, studies have suggested that this compound may exert its effects by modulating various signaling pathways in the body. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. This compound has also been shown to modulate the activity of the serotonin transporter, which is involved in the regulation of mood.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of COX-2, which is involved in the production of prostaglandins, molecules that play a key role in inflammation. This compound has also been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that is involved in the breakdown of neurotransmitters such as serotonin and dopamine. In vivo studies have shown that this compound exhibits analgesic and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Ethyl [1-(3-methoxybenzyl)-3-oxo-2-piperazinyl]acetate has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. This compound is also stable under various conditions, making it suitable for use in a wide range of experiments. However, this compound has some limitations. It is not water-soluble, which can limit its use in certain experiments. This compound also has a short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on ethyl [1-(3-methoxybenzyl)-3-oxo-2-piperazinyl]acetate. One area of interest is the development of this compound-based drugs for the treatment of various diseases, including inflammation, cancer, and depression. Another area of interest is the development of this compound-based insecticides for use in agriculture. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its long-term effects.
Scientific Research Applications
Ethyl [1-(3-methoxybenzyl)-3-oxo-2-piperazinyl]acetate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use as an anti-depressant and anti-anxiety agent. In agriculture, this compound has been shown to exhibit insecticidal properties. In material science, this compound has been studied for its potential use as a precursor for the synthesis of various materials.
properties
IUPAC Name |
ethyl 2-[1-[(3-methoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4/c1-3-22-15(19)10-14-16(20)17-7-8-18(14)11-12-5-4-6-13(9-12)21-2/h4-6,9,14H,3,7-8,10-11H2,1-2H3,(H,17,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNAWHJLPLGCWPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1C(=O)NCCN1CC2=CC(=CC=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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